Cas no 32570-18-6 (Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-)

Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)- structure
32570-18-6 structure
Product name:Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
CAS No:32570-18-6
MF:C12H13NO
MW:187.237723112106
CID:1456638

Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
    • N-(2-hydroxyphenyl)-2,5-dimethylpyrrole
    • Inchi: 1S/C12H13NO/c1-9-7-8-10(2)13(9)11-5-3-4-6-12(11)14/h3-8,14H,1-2H3
    • InChI Key: QODVKUWPXOZREZ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC=C1N1C(C)=CC=C1C

Computed Properties

  • Exact Mass: 187.09979

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 319.6±30.0 °C(Predicted)
  • PSA: 25.16
  • pka: 7.91±0.35(Predicted)

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